N'-(methylamino)ethanimidamide hydrochloride

• IUPAC Name: N'-(methylamino)ethanimidamide;hydrochloride
• InChI: InChI=1S/C3H9N3.ClH/c1-3(4)6-5-2;/h5H,1-2H3,(H2,4,6);1H
• InChI Key: QATMBMWMXIULOL-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC)N.Cl
• Isomeric SMILES: C/C(=N/NC)/N.Cl
• Molecular Formula: C3H10ClN3
• Molecular Weight: 123.58 g/mol

Description

N-(methylamino)ethanimidamide hydrochloride, also known as A-317491, is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound belongs to the family of imidazolines and has been found to have significant effects on biological systems.

Mechanism of Action

The mechanism of action of N-(methylamino)ethanimidamide hydrochloride involves the selective inhibition of P2X3 receptors. These receptors are activated by ATP and are involved in the transmission of pain signals. By blocking these receptors, N-(methylamino)ethanimidamide hydrochloride reduces the transmission of pain signals, resulting in analgesic effects.
Biochemical and Physiological Effects
N-(methylamino)ethanimidamide hydrochloride has been shown to have significant effects on biological systems. In addition to its analgesic effects, it has also been found to have anti-inflammatory properties. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and to inhibit the activation of NF-kappaB, a transcription factor involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

N-(methylamino)ethanimidamide hydrochloride has several advantages for use in lab experiments. It is a selective inhibitor of P2X3 receptors, making it a useful tool for studying the role of these receptors in biological systems. Additionally, it has been shown to have low toxicity and good bioavailability, making it a safe and effective compound for use in animal studies.
However, there are also limitations associated with the use of N-(methylamino)ethanimidamide hydrochloride in lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound in animal models. Additionally, its selectivity for P2X3 receptors may limit its usefulness in studying other biological systems.

Future Directions

There are several future directions for research involving N-(methylamino)ethanimidamide hydrochloride. One area of interest is the development of more potent and selective inhibitors of P2X3 receptors. Additionally, there is a need for further research into the mechanisms of action of this compound, including its effects on other biological systems beyond pain and inflammation. Finally, the potential clinical applications of N-(methylamino)ethanimidamide hydrochloride for the treatment of chronic pain should be explored further, including the development of new formulations and delivery methods.
Conclusion
In conclusion, N-(methylamino)ethanimidamide hydrochloride is a promising compound that has significant potential for use in scientific research. Its ability to selectively block P2X3 receptors has been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain. While there are limitations associated with its use in lab experiments, further research into the mechanisms of action and potential clinical applications of this compound is warranted.

Synthesis Methods

N-(methylamino)ethanimidamide hydrochloride can be synthesized through a multistep process that involves the reaction of 2-chloroethanamine with methyl isocyanate, followed by the addition of hydrochloric acid. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-(methylamino)ethanimidamide hydrochloride has been used in various scientific research studies due to its ability to selectively block P2X3 receptors. These receptors are found in sensory neurons and are involved in the transmission of pain signals. By blocking these receptors, N-(methylamino)ethanimidamide hydrochloride has been shown to have analgesic effects, making it a potential candidate for the treatment of chronic pain.